Cas no 1261965-23-4 (3-(2,5-Difluorophenyl)-5-hydroxybenzoic acid)

• Product Name: 3-(2,5-Difluorophenyl)-5-hydroxybenzoic acid
• CAS No: 1261965-23-4
• MF: C₁₃H₈F₂O₃
• MW: 250.197630882263
• MDL: MFCD18320069
• CID: 2621560
• PubChem ID: 53225983
• Update Time: 2025-11-06

3-(2,5-Difluorophenyl)-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID20689715
• 1261965-23-4
• MFCD18320069
• 3-(2,5-DIFLUOROPHENYL)-5-HYDROXYBENZOIC ACID
• 3-(2,5-Difluorophenyl)-5-hydroxybenzoic acid, 95%
• 2',5'-Difluoro-5-hydroxy[1,1'-biphenyl]-3-carboxylic acid
• 3-(2,5-Difluorophenyl)-5-hydroxybenzoic acid

• MDL： MFCD18320069
• Inchi： 1S/C13H8F2O3/c14-9-1-2-12(15)11(6-9)7-3-8(13(17)18)5-10(16)4-7/h1-6,16H,(H,17,18)
• InChI Key： KPUFFHAXOOCFSU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C1C=C(C=C(C(=O)O)C=1)O)F

Computed Properties

• Exact Mass: 250.04415044Da
• Monoisotopic Mass: 250.04415044Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(2,5-Difluorophenyl)-5-hydroxybenzoic acid

Introduction to 3-(2,5-Difluorophenyl)-5-hydroxybenzoic Acid (CAS No. 1261965-23-4)

3-(2,5-Difluorophenyl)-5-hydroxybenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1261965-23-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by its aromatic structure and functional groups that contribute to its unique chemical properties and potential biological activities. The presence of both fluorine substituents at the 2 and 5 positions of the phenyl ring, alongside a hydroxyl group at the 5 position of the benzoic acid moiety, imparts distinct electronic and steric effects that make this molecule a promising candidate for further investigation in drug discovery and therapeutic applications.

The structural features of 3-(2,5-Difluorophenyl)-5-hydroxybenzoic acid suggest its potential utility in various chemical and biological contexts. The fluorine atoms, being highly electronegative, can modulate the reactivity and binding affinity of the molecule, while the hydroxyl group provides a site for hydrogen bonding interactions. These properties are particularly relevant in the design of molecules targeting specific biological pathways or receptors. Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to enhance metabolic stability, improve bioavailability, and increase binding affinity to biological targets.

In the realm of pharmaceutical research, 3-(2,5-Difluorophenyl)-5-hydroxybenzoic acid has been explored for its potential role in developing novel therapeutic agents. The benzoic acid scaffold is a well-established motif in drug design, with numerous approved drugs featuring this core structure. The introduction of fluorine atoms into this scaffold has been shown to enhance the pharmacokinetic properties of related compounds, making them more suitable for clinical use. For instance, fluorinated benzoic acids have been investigated as intermediates in the synthesis of anti-inflammatory and anti-cancer agents.

One area where 3-(2,5-Difluorophenyl)-5-hydroxybenzoic acid shows particular promise is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. The ability of this compound to interact with kinase active sites has been hypothesized based on its structural similarity to known kinase inhibitors. Preliminary computational studies suggest that the fluorine substituents may enhance binding by increasing electrostatic interactions with negatively charged residues in the kinase pocket.

Additionally, the hydroxyl group in 3-(2,5-Difluorophenyl)-5-hydroxybenzoic acid offers a versatile site for further functionalization. This allows chemists to modify the molecule into more complex derivatives with tailored biological activities. For example, esterification or amidation of the hydroxyl group could yield new compounds with enhanced solubility or targeted delivery properties. Such modifications are crucial in optimizing drug candidates for therapeutic efficacy and patient compliance.

The synthesis of 3-(2,5-Difluorophenyl)-5-hydroxybenzoic acid presents an interesting challenge due to the need for precise functional group manipulation while maintaining regioselectivity. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired fluorinated aromatic ring system. These methods ensure high yields and purity, which are essential for subsequent biological testing.

Recent advances in spectroscopic techniques have enabled researchers to gain deeper insights into the molecular behavior of 3-(2,5-Difluorophenyl)-5-hydroxybenzoic acid. NMR spectroscopy has been particularly useful in elucidating its structure and confirming the presence of all intended functional groups. Mass spectrometry has also played a critical role in verifying molecular weight and assessing purity levels. These analytical methods are indispensable for ensuring that synthesized compounds meet stringent quality standards before proceeding to biological evaluation.

In conclusion,3-(2,5-Difluorophenyl)-5-hydroxybenzoic acid (CAS No. 1261965-23-4) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable building block for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of medicinal chemistry innovation.